N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine

• IUPAC Name: N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C17H21FN4O2/c1-23-15(13-2-4-14(18)5-3-13)11-19-16-10-17(21-12-20-16)22-6-8-24-9-7-22/h2-5,10,12,15H,6-9,11H2,1H3,(H,19,20,21)
• InChI Key: NPCAIKJYDLBVOV-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=CC(=NC=N1)N2CCOCC2)C3=CC=C(C=C3)F
• Molecular Formula: C17H21FN4O2
• Molecular Weight: 332.4 g/mol

Description

N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine is a synthetic organic compound that belongs to the class of pyrimidine derivatives. This compound is characterized by the presence of a fluorophenyl group, a methoxyethyl chain, and a morpholine ring attached to a pyrimidine core. It is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrimidine Core: The pyrimidine core can be synthesized through a condensation reaction between a suitable β-dicarbonyl compound and a guanidine derivative under acidic or basic conditions.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced via a nucleophilic aromatic substitution reaction using a fluorobenzene derivative and a suitable nucleophile.

Attachment of the Methoxyethyl Chain: The methoxyethyl chain can be attached through an alkylation reaction using a methoxyethyl halide and a base.

Incorporation of the Morpholine Ring: The morpholine ring can be introduced via a nucleophilic substitution reaction using morpholine and a suitable leaving group on the pyrimidine core.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of high-throughput screening for reaction conditions, continuous flow reactors for efficient mixing and heat transfer, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles or electrophiles under appropriate solvent and temperature conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic effects, including anti-cancer, anti-inflammatory, and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific biological context and application.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-chlorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine
• N-[2-(4-bromophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine
• N-[2-(4-methylphenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine

Uniqueness

N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine is unique due to the presence of the fluorophenyl group, which can significantly influence its chemical reactivity and biological activity. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for drug development and other applications.

This detailed overview provides a comprehensive understanding of N-[2-(4-fluorophenyl)-2-methoxyethyl]-6-morpholin-4-ylpyrimidin-4-amine, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds